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Compound of Interest

Compound Name: 4-Chlorocinnoline hydrochloride

CAS No.: 1949836-94-5

Cat. No.: B1435242

Get Quote

Executive Summary
4-Chlorocinnoline hydrochloride is a high-value heterocyclic scaffold utilized primarily in

medicinal chemistry as a precursor for developing bioactive molecules.[1] Belonging to the

cinnoline (1,2-benzodiazine) class, this compound is distinguished from its quinoline analogues

by the presence of a second nitrogen atom at the 2-position. This N1-N2 diaza-linkage

significantly lowers the electron density at the C4 position, making the C-Cl bond exceptionally

reactive toward Nucleophilic Aromatic Substitution (SNAr).

This guide details the physicochemical properties, synthesis pathways, and reactivity profile of

4-chlorocinnoline hydrochloride, designed to support researchers in optimizing lead

generation and synthetic workflows.

Chemical Identity & Properties
The hydrochloride salt form is often preferred for storage due to the inherent instability of the

free base, which can degrade upon prolonged exposure to air and moisture.
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Property Data

CAS Number 1949836-94-5 (Salt) / 15696-12-5 (Free Base)

IUPAC Name 4-Chlorocinnoline hydrochloride

Molecular Formula C8H5ClN2 · HCl

Molecular Weight 201.05 g/mol

Appearance Yellow to orange crystalline solid

Solubility
Soluble in DMSO, DMF, Methanol; sparingly

soluble in non-polar organics.

Melting Point
Decomposes >150°C (typical for heterocyclic

HCl salts)

Hygroscopicity
High; susceptible to hydrolysis (reverts to 4-

hydroxycinnoline).

Synthesis & Production Logic
The synthesis of 4-chlorocinnoline hydrochloride typically proceeds via the Richter

Synthesis pathway, starting from 2-aminoacetophenone. This route is favored for its scalability

and the accessibility of starting materials.

Synthetic Pathway[2][3][4][5][6][7]
Diazotization & Cyclization: 2-Aminoacetophenone is diazotized (NaNO2/HCl) to form a

diazonium intermediate, which undergoes intramolecular cyclization to yield 4-

hydroxycinnoline (cinnolin-4(1H)-one).

Chlorination: The hydroxyl group is converted to a chloride using Phosphorus Oxychloride

(POCl3). This step restores aromaticity to the pyridazine ring.

Salt Formation: The free base is treated with anhydrous HCl (e.g., in dioxane or ether) to

precipitate the stable hydrochloride salt.

Workflow Visualization
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The following diagram illustrates the critical steps and reagents involved in the production of

the target scaffold.
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Figure 1: Step-wise synthesis of 4-Chlorocinnoline HCl from 2-aminoacetophenone.

Reactivity Profile & Applications
The core value of 4-chlorocinnoline lies in its C4-electrophilicity. The 1,2-diaza arrangement

exerts a stronger electron-withdrawing effect than the single nitrogen in quinoline, making the

C4-chlorine a "hot spot" for displacement.

Nucleophilic Aromatic Substitution (SNAr)
This is the primary reaction used in drug discovery.

Amination: Reacts rapidly with primary and secondary amines (catalyst-free or mild base) to

form 4-aminocinnoline derivatives.

Etherification: Reacts with alkoxides or phenols to form ethers.

Thiolation: Displaced by thiols to form thioethers.

Metal-Catalyzed Couplings
The C-Cl bond is robust enough to undergo Palladium-catalyzed cross-couplings (Suzuki-

Miyaura, Sonogashira) before displacement occurs, provided the nucleophile is not present.

Reactivity Diagram
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Figure 2: Divergent reactivity profile of the 4-chlorocinnoline scaffold.

Handling, Stability & Safety (E-E-A-T)
Moisture Sensitivity (Critical)
Unlike 4-chloroquinoline, 4-chlorocinnoline is significantly more prone to hydrolysis.

Mechanism: Water attacks the highly electrophilic C4 position, displacing the chloride and

reverting the molecule to the thermodynamically stable 4-hydroxycinnoline (tautomer of

cinnolinone).

Protocol: Always store under inert atmosphere (Argon/Nitrogen) at -20°C. Desiccate before

weighing.

Safety Protocols
Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause

respiratory irritation (H335).

PPE: Wear nitrile gloves, safety goggles, and work within a fume hood. The hydrolysis

product (HCl gas) is corrosive.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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